Cas no 896304-96-4 (4-benzyl(ethyl)sulfamoyl-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide)

• Product Name: 4-benzyl(ethyl)sulfamoyl-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide
• CAS No: 896304-96-4
• MF: C₂₃H₂₃N₃O₃S₂
• MW: 453.577022790909
• CID: 5479694
• Update Time: 2025-05-26

4-benzyl(ethyl)sulfamoyl-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[benzyl(ethyl)sulfamoyl]-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide
• 4-benzyl(ethyl)sulfamoyl-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide

• Inchi： 1S/C23H23N3O3S2/c1-4-26(15-18-8-6-5-7-9-18)31(28,29)20-12-10-19(11-13-20)22(27)25-23-21(14-24)16(2)17(3)30-23/h5-13H,4,15H2,1-3H3,(H,25,27)
• InChI Key： PQBUPCIYCIORKN-UHFFFAOYSA-N
• SMILES： C(NC1SC(C)=C(C)C=1C#N)(=O)C1=CC=C(S(N(CC2=CC=CC=C2)CC)(=O)=O)C=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-benzyl(ethyl)sulfamoyl-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide

Introduction to 4-Benzyl(Ethyl)Sulfamoyl-N-(3-Cyano-4,5-Dimethylthiophen-2-Yl)Benzamide (CAS No. 896304-96-4)

The compound 4-Benzyl(Ethyl)Sulfamoyl-N-(3-Cyano-4,5-Dimethylthiophen-2-Yl)Benzamide, identified by the CAS registry number CAS No. 896304-96-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzamide moiety substituted with a sulfamoyl group and a thiophene ring. The presence of these functional groups makes it a promising candidate for research in drug discovery, material science, and organic synthesis.

Recent studies have highlighted the importance of sulfamoyl-containing compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The thiophene ring in this compound adds further complexity, potentially enhancing its pharmacokinetic properties such as solubility and bioavailability. Researchers have explored the synthesis of similar compounds using advanced techniques like microwave-assisted synthesis and catalytic cross-coupling reactions, which have significantly improved the efficiency and scalability of production.

The structural features of 4-Benzyl(Ethyl)Sulfamoyl-N-(3-Cyano-4,5-Dimethylthiophen-2-Yl)Benzamide make it an ideal candidate for exploring its biological activity. In vitro assays have demonstrated its potential as an inhibitor of certain kinases and proteases, which are critical targets in the treatment of cancer and inflammatory diseases. Additionally, the compound's ability to interact with cellular membranes has been investigated, suggesting its potential role in drug delivery systems.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The use of protecting groups and transition metal catalysts has been instrumental in achieving high yields and purity levels. Recent advancements in asymmetric synthesis have further expanded the possibilities for producing enantiomerically enriched versions of this compound, which could be valuable for studying chirality-dependent biological effects.

In terms of applications, CAS No. 896304-96-4 has shown promise in the development of novel therapeutic agents. Its ability to modulate cellular signaling pathways makes it a potential candidate for treating conditions such as neurodegenerative diseases and autoimmune disorders. Furthermore, its unique electronic properties suggest applications in optoelectronic materials and sensors.

The ongoing research into this compound underscores its versatility and potential impact across multiple disciplines. As new findings emerge, it is anticipated that 4-Benzyl(Ethyl)Sulfamoyl-N-(3-Cyano-4,5-Dimethylthiophen-2-Yl)Benzamide will continue to be a focal point for innovation in chemical science.